![molecular formula C10H20N2 B6221135 rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans CAS No. 2763585-08-4](/img/no-structure.png)
rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans
Overview
Description
Rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans, also known as 5aR,8aS-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine-2,3,6,7-tetrol, is a compound found in nature and has been widely studied in scientific research. It has been used in the synthesis of a variety of compounds and has been studied for its potential applications in the medical field.
Scientific Research Applications
Rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans has been studied for its potential applications in the medical field. It has been studied as a potential anti-inflammatory agent and as a potential therapeutic agent for the treatment of Alzheimer’s disease. Additionally, this compound has been studied as a potential inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This compound has also been studied as a potential inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are compounds that are involved in inflammation.
Mechanism of Action
The exact mechanism of action of rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans is not yet fully understood. However, it is believed that this compound may act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. Additionally, this compound may act as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are compounds that are involved in inflammation.
Biochemical and Physiological Effects
Rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans has been studied for its potential effects on biochemical and physiological processes. It has been shown to reduce inflammation in animal models, and it has also been shown to reduce levels of the enzyme acetylcholinesterase in the brain. Additionally, this compound has been shown to inhibit the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes, which are compounds that are involved in inflammation.
Advantages and Limitations for Lab Experiments
Rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, which makes it an attractive option for research. Additionally, it is readily available and can be synthesized from readily available starting materials. However, this compound does have some limitations for use in laboratory experiments. It is not very soluble in water, which can make it difficult to use in certain experiments. Additionally, the exact mechanism of action of this compound is not yet fully understood, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans. Further research should be done to better understand the exact mechanism of action of this compound, as well as its potential therapeutic applications. Additionally, research should be done to explore the potential of this compound as an anti-inflammatory agent and as an inhibitor of the enzyme acetylcholinesterase. Additionally, research should be done to explore the potential of this compound as an inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes. Finally, further research should be done to explore the potential of this compound as an inhibitor of other enzymes and as a potential therapeutic agent for other diseases.
Synthesis Methods
The synthesis of rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans has been achieved through a variety of methods. One method involves the condensation of a substituted benzaldehyde and a substituted cyclopentanone. The reaction is performed in the presence of a base, such as sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid. The product is then isolated and purified by recrystallization. Other methods for the synthesis of this compound include the reaction of a substituted cyclopentanone and a substituted aromatic aldehyde, or the reaction of a substituted cyclopentanone and a substituted aromatic ketone.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans involves the cyclization of a suitable precursor molecule. The precursor molecule can be synthesized from commercially available starting materials.", "Starting Materials": [ "2-methyl-1,3-propanediol", "2-bromo-1-phenylethanone", "ethyl acetoacetate", "ammonium acetate", "sodium hydroxide", "acetic acid", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-1-phenylethanone from 2-methyl-1,3-propanediol and 2-bromopropane in the presence of sodium hydroxide and acetic acid.", "Step 2: Synthesis of ethyl 2-bromo-1-phenylethylacetate from 2-bromo-1-phenylethanone and ethyl acetoacetate in the presence of magnesium sulfate and diethyl ether.", "Step 3: Synthesis of rac-(5aR,8aS)-4,5a-dimethyl-decahydrocyclopenta[e][1,4]diazepine, trans from ethyl 2-bromo-1-phenylethylacetate and ammonium acetate in the presence of petroleum ether." ] } | |
CAS RN |
2763585-08-4 |
Molecular Formula |
C10H20N2 |
Molecular Weight |
168.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
